1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol
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Description
1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol is a fluorinated secondary alcohol containing a 1,4-thiazepane ring substituted with a methyl group. This compound combines a hydroxyl group, a fluorine atom, and a heterocyclic sulfur-nitrogen ring system, making it structurally distinct from simpler alcohols.
Properties
Molecular Formula |
C9H18FNOS |
|---|---|
Molecular Weight |
207.31 g/mol |
IUPAC Name |
1-fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol |
InChI |
InChI=1S/C9H18FNOS/c1-8-2-4-13-5-3-11(8)7-9(12)6-10/h8-9,12H,2-7H2,1H3 |
InChI Key |
ZWXFDWQGXBJTAF-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCSCCN1CC(CF)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol involves multiple steps, typically starting with the formation of the thiazepane ring. The synthetic route may include:
Formation of the Thiazepane Ring: This can be achieved through the cyclization of appropriate precursors under specific conditions.
Introduction of the Fluorine Atom: This step often involves the use of fluorinating agents such as diethylaminosulfur trifluoride (DAST) or similar reagents.
Addition of the Hydroxyl Group: The hydroxyl group can be introduced through hydrolysis or other suitable reactions.
Industrial production methods would likely involve optimization of these steps to ensure high yield and purity, as well as scalability for large-scale production.
Chemical Reactions Analysis
1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde, depending on the conditions and reagents used.
Reduction: The compound can be reduced to remove the fluorine atom or to modify the thiazepane ring.
Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol involves its interaction with specific molecular targets. The fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, while the thiazepane ring can provide structural stability. The hydroxyl group may participate in hydrogen bonding, further influencing the compound’s activity .
Comparison with Similar Compounds
Structural and Functional Group Comparisons
(a) Propan-2-ol (Isopropyl Alcohol)
- Structure : A simple secondary alcohol (C₃H₈O) without fluorine or heterocyclic substituents.
- Physical Properties :
- The thiazepane ring introduces steric bulk and possible basicity due to nitrogen, which propan-2-ol lacks.
(b) Butanols (C₄H₁₀O Isomers)
Butan-1-ol, butan-2-ol, and iso-butanol () differ in carbon chain length and branching.
- Boiling Points: Butan-1-ol (117°C) > iso-butanol (108°C) > butan-2-ol (99°C) .
- Key Differences: The target compound’s cyclic thiazepane moiety reduces volatility compared to linear butanols. Fluorine substitution may enhance acidity (lower pKa) relative to non-fluorinated alcohols.
(c) Fluorinated Alcohols (e.g., 2-Fluoro-propan-2-ol)
- Structure : Similar secondary alcohol with fluorine but lacking the thiazepane ring.
Physicochemical Properties
Table 1: Comparative Physical Properties
Notes:
- The thiazepane ring likely increases molecular weight and density compared to simpler alcohols.
Reactivity and Functional Behavior
- Acidity : Fluorine’s electron-withdrawing effect may lower the pKa of the hydroxyl group, enhancing acidity relative to propan-2-ol (pKa ~19) .
- Thermal Stability : The thiazepane ring may decompose at high temperatures (>200°C), whereas propan-2-ol ignites at 425°C .
- Explosive Limits : Propan-2-ol has lower and upper explosion limits of 2% and 12% (v/v), respectively . The target compound’s complex structure likely reduces volatility, raising these limits.
Biological Activity
1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol is a fluorinated organic compound that has drawn interest due to its potential biological activities. This article discusses its chemical properties, synthesis, biological interactions, and potential therapeutic applications based on available research findings.
Chemical Structure and Properties
The compound's molecular formula is , with a molecular weight of approximately 207.30 g/mol. The presence of a fluorine atom and a hydroxyl group contributes to its reactivity and potential biological activity. The thiazepane ring structure may also influence its interactions with biological targets.
| Property | Value |
|---|---|
| Molecular Formula | C9H18FNOS |
| Molecular Weight | 207.30 g/mol |
| Functional Groups | Hydroxyl, Fluorine |
| Structural Features | Thiazepane ring |
Synthesis
The synthesis of 1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol typically involves multi-step reactions, including the formation of the thiazepane ring followed by the introduction of the fluorine atom and hydroxyl group. Specific reaction conditions such as temperature, solvent choice, and catalysts are optimized to achieve high yields.
The biological activity of 1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol is hypothesized to involve interactions with various receptors and enzymes that modulate neurotransmitter levels. Similar compounds have shown promise in influencing neurochemical pathways, suggesting that this compound may have potential applications in treating neurological disorders.
Comparative Analysis with Similar Compounds
To better understand the unique characteristics of 1-Fluoro-3-(5-methyl-1,4-thiazepan-4-yl)propan-2-ol, it is useful to compare it with other structurally similar compounds:
| Compound Name | Key Differences | Potential Applications |
|---|---|---|
| 1-Fluoro-N-(6-methylpyridinyl)-propanamide | Contains a pyridine moiety | Neuropharmacology |
| 1-Fluoro-3-(6-methyl-1,4-thiazepan)propan-2-amide | Features a different thiazepane derivative | Antimicrobial studies |
| 5-Methyl-3-(1,4-thiazepan-4-ylmethyl)-1,2-oxazole | Contains an oxazole ring | Drug development |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
